Cas no 84219-03-4 (Cyclohexaneacetic acid, 4-pentyl-, trans-)

Cyclohexaneacetic acid, 4-pentyl-, trans- structure
84219-03-4 structure
Product Name:Cyclohexaneacetic acid, 4-pentyl-, trans-
CAS No:84219-03-4
MF:C13H24O2
MW:212.328464508057
CID:667540
PubChem ID:3736504
Update Time:2025-04-19

Cyclohexaneacetic acid, 4-pentyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid, 4-pentyl-, trans-
    • 2-(4-pentylcyclohexyl)acetic acid
    • Trans-4-pentylcyclohexylacetic acid
    • SCHEMBL9899525
    • 2-(4-pentylcyclohexyl)aceticAcid
    • SCHEMBL10726112
    • SCHEMBL17592080
    • KVBNAJRQLNFGGK-HAQNSBGRSA-N
    • FT-0718877
    • CS-0326476
    • DTXSID70395738
    • AKOS005080859
    • 12N-237
    • A1-26100
    • MFCD00995144
    • 84219-03-4
    • 74603-16-0
    • Inchi: 1S/C13H24O2/c1-2-3-4-5-11-6-8-12(9-7-11)10-13(14)15/h11-12H,2-10H2,1H3,(H,14,15)
    • InChI Key: KVBNAJRQLNFGGK-UHFFFAOYSA-N
    • SMILES: OC(CC1CCC(CCCCC)CC1)=O

Computed Properties

  • Exact Mass: 212.177630004g/mol
  • Monoisotopic Mass: 212.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.940±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.085 g/l) (25 º C),
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